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This technical guide provides a comprehensive overview of Volvalerenal E, a bicyclic iridoid of

interest to the scientific community. This document outlines its chemical identity, and although

specific biological data and experimental protocols for Volvalerenal E remain to be fully

publicly documented, this guide establishes a foundational understanding based on available

chemical data.

Core Chemical Identifiers
A precise understanding of a compound begins with its unequivocal identification. Volvalerenal
E is defined by the following nomenclature and registration number:

Identifier Value

IUPAC Name
[(1R,4Z,8E,10R)-8-formyl-11,11-dimethyl-4-

bicyclo[8.1.0]undeca-4,8-dienyl]methyl acetate

CAS Number 1247014-33-0

Experimental Data and Protocols
Currently, detailed experimental protocols, quantitative data, and specific signaling pathways

for Volvalerenal E are not extensively available in publicly accessible scientific literature. The
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isolation and characterization of numerous iridoids from various Valeriana species suggest that

standard phytochemical techniques are employed for their extraction and purification.

A general workflow for the isolation and characterization of iridoids from Valeriana officinalis,

the plant genus from which related compounds have been identified, can be conceptualized.

This process typically involves extraction, fractionation, and purification, followed by structure

elucidation.

General Experimental Workflow for Iridoid Isolation
The following diagram illustrates a generalized workflow that could be hypothetically applied to

the isolation and characterization of Volvalerenal E, based on established methods for similar

compounds.
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Generalized Iridoid Isolation Workflow

Valeriana sp. Plant Material
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Solvent Extraction
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(e.g., Hexane, Ethyl Acetate, n-Butanol)

Solvent Fractions

Chromatographic Purification
(e.g., Column Chromatography, HPLC)

Isolated Volvalerenal E

Structure Elucidation
(NMR, MS) Biological Activity Screening
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Caption: A hypothetical workflow for the isolation and analysis of Volvalerenal E.
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Concluding Remarks
While the fundamental chemical identity of Volvalerenal E is established, a significant

opportunity exists for further research to elucidate its biological activities and the underlying

mechanisms. The scientific community is encouraged to pursue studies that would generate

the quantitative data and detailed experimental protocols necessary to fully understand the

potential of this compound. As new research becomes available, this technical guide will be

updated to reflect the expanding knowledge base.

To cite this document: BenchChem. [Unveiling Volvalerenal E: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14033956#volvalerenal-e-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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